Methyl 4-oxo-2-((2-oxo-2-((3,4,5-trimethoxyphenyl)amino)ethyl)thio)-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: methyl 4-oxo-2-[2-oxo-2-(3,4,5-trimethoxyanilino)ethyl]sulfanyl-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C22H22N2O7S/c1-28-15-9-12(10-16(29-2)20(15)30-3)23-17(25)11-32-21-18(22(27)31-4)19(26)13-7-5-6-8-14(13)24-21/h5-10H,11H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: HCKHTTAPTNTCEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CSC2=C(C(=O)C3=CC=CC=C3N2)C(=O)OC
• Molecular Formula: C22H22N2O7S
• Molecular Weight: 458.5 g/mol

Description

Methyl 4-oxo-2-((2-oxo-2-((3,4,5-trimethoxyphenyl)amino)ethyl)thio)-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C22H22N2O7S and its molecular weight is 458.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

This compound is involved in the synthesis and study of various quinoline derivatives, showcasing its role in the development of novel chemical entities. Research by Guillou et al. (1998) highlights the preparation of ethyl 2-ethenyl-6,7-methylenedioxy-1,2,3,4,-tetrahydro-1-(3′,4′,5′-trimethoxyphenyl)-4-oxoquinoline-3-carboxylate through vinylcuprate reaction. This process led to the creation of different quinolones and a tetrahydro-4-oxoquinoline, demonstrating the compound's versatility in organic synthesis and potential for generating new molecules with varied reactivities depending on the chosen reagents C. Guillou et al., Tetrahedron, 1998.

Antimicrobial Agents

Another application is in the development of antimicrobial agents. Desai et al. (2007) explored the synthesis of new quinazolines, which were evaluated for their antibacterial and antifungal activities. Although the specific compound was not directly mentioned, the methodologies and chemical frameworks discussed, involving complex organic reactions and the creation of bioactive quinoline derivatives, suggest its potential utility in designing compounds with antimicrobial properties N. Desai et al., ChemInform, 2007.

Fluorescent Materials

Research into the development of fluorescent materials also features this compound. Smeyanov et al. (2017) detailed the preparation of mesomeric betaines constructed from quinolinium cations and carboxylate anions separated by thiophene-ethynyl spacers, which were investigated for their fluorescence. This demonstrates the compound's application in creating materials with potential uses in sensing, imaging, and other fluorescence-based applications Alexey Smeyanov et al., Tetrahedron, 2017.